Cas no 476-34-6 (Isoindigo)

• Product Name: Isoindigo
• CAS No: 476-34-6
• Molecular Formula: C₁₆H₁₀N₂O₂
• Molecular Weight: 262.2628
• MDL: MFCD00423577
• CID: 331656
• PubChem ID: 164610

Isoindigo Properties

Names and Identifiers

• 2H-Indol-2-one,3-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-
• (3E)-3-(2-oxo-1H-indol-3-ylidene)-1H-indol-2-one
• Isoindigo
• Isoindigotin
• (3E)-3,3'-biindole-2,2'(1H,1'H)-dione
• 3-(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-2H-indol-2-one
• Indin
• delta3,3'-Bioxindole
• NCI60_040614
• AS-82948
• [3,3'-Biindolinylidene]-2,2'-dione
• Isoindigo;(E)-[3,3'-biindolinylidene]-2,2'-dione
• BCP32739
• NSC717810
• (.DELTA.3,3'-BIINDOLINE)-2,2'-DIONE
• 3,3'-biindole 2,2'(1h,1'h)-dione
• Q27265545
• SR-01000390554-1
• (2-oxoindolin-3-ylidene)indolin-2-one
• SCHEMBL12386233
• 3-(2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2,3-dihydro-1H-indol-2-one
• MLCPSWPIYHDOKG-BUHFOSPRSA-N
• 180479-95-2
• AKOS001588195
• Oprea1_712169
• NSC-717810
• CS-0030758
• SCHEMBL9899740
• .DELTA.3,3'-BIOXINDOLE
• BDBM50342561
• SR-01000390554
• (E)-[3,3''-biindolinylidene]-2,2''-dione
• 2H-Indol-2-one, 3-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-
• (3E)-3-(2-oxoindolin-3-ylidene)indolin-2-one
• 3-(2-hydroxy-1H-indol-3-yl)indol-2-one
• 6UE33XXJ1Y
• 476-34-6
• UNII-6UE33XXJ1Y
• HY-107869
• SCHEMBL9899736
• CHEMBL515155
• (E)-[3,3'-Biindolinylidene]-2,2'-dione
• AKOS032947324
• DA-64545
• AH-034/32860023
• 1,1',3,3'-tetrahydro-3,3'-bis(2H-indol-3-ylidene)-2,2'-dione

• MDL： MFCD00423577
• InChIKey： MLCPSWPIYHDOKG-YPKPFQOOSA-N
• Inchi： InChI=1S/C16H10N2O2/c19-15-13(9-5-1-3-7-11(9)17-15)14-10-6-2-4-8-12(10)18-16(14)20/h1-8H,(H,17,19)(H,18,20)/b14-13-
• SMILES： O=C1/C(=C2/C3C(=CC=CC=3)NC/2=O)/C2C(=CC=CC=2)N1

Computed Properties

• Exact Mass: 262.074228
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 262.074228
• Heavy Atom Count: 20
• Complexity: 453
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 11
• Surface Charge: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• Refractive Index: 1.709
• Boiling Point: 576.3°Cat760mmHg
• Melting Point: 398 ºC
• Flash Point: 245.1°C
• Solubility: Almost insoluble (0.016 g/l) (25 º C),
• Density: 1.417±0.06 g/cm3 (20 ºC 760 Torr),